Cas no 890625-93-1 (3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 890625-93-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD03030172
• CID: 714443
• PubChem ID: 776058
• Update Time: 2025-10-05

3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoic acid
• 1H-Pyrazole-4-propanoicacid, 3,5-dimethyl-
• 3-(3,5-DIMETHYL-1H-PYRAZOL-4-YL)-PROPIONIC ACID
• 3-(3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid(SALTDATA: HCl)
• EN300-11805
• BB 0219204
• ChemDiv2_003490
• 3-(3,5-dimethyl-1 h-pyrazol-4-yl)-propionic acid
• 3,5-Dimethyl-1H-pyrazole-4-propanoic acid
• SR-01000595324-1
• 1H-Pyrazole-4-propanoic acid, 3,5-dimethyl-
• SR-01000595324
• DTXSID30354543
• EU-0099680
• A861322
• VU0151577-1
• HMS1378O14
• Z57985394
• FT-0678711
• 890625-93-1
• F0918-7942
• NKTYLFMWIMKAKT-UHFFFAOYSA-N
• MFCD03030172
• AKOS000264091
• VS-03332
• 3-(3,5-dimethyl-1H-pyrazol-4-yl)propanoicacid
• G22486
• DB-029054
• STK501292
• ALBB-006558
• BBL012409

• MDL： MFCD03030172
• Inchi： 1S/C8H12N2O2/c1-5-7(3-4-8(11)12)6(2)10-9-5/h3-4H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： NKTYLFMWIMKAKT-UHFFFAOYSA-N
• SMILES： OC(CCC1C(C)=NNC=1C)=O

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.223
• Melting Point: 169-171 °C
• Boiling Point: 385.7°C at 760 mmHg
• Flash Point: 187°C
• Refractive Index: 1.555
• PSA: 65.98000
• LogP: 1.04370
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoic acid

Comprehensive Overview of 3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 890625-93-1)

3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 890625-93-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole core and propanoic acid side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. Researchers are increasingly exploring its potential due to its molecular stability and ease of functionalization, which align with current trends in green chemistry and sustainable synthesis.

The growing interest in 3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoic acid is reflected in its frequent appearance in scientific literature and patent filings. Its CAS No. 890625-93-1 is often searched in databases like SciFinder and Reaxys, highlighting its relevance in medicinal chemistry. One of the key advantages of this compound is its compatibility with microwave-assisted synthesis, a technique gaining traction for its efficiency and reduced environmental impact. This aligns with the broader industry shift toward energy-efficient processes, a topic frequently queried in AI-driven research tools.

From a structural perspective, the 3,5-dimethylpyrazole moiety in 3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoic acid contributes to its hydrogen-bonding capacity, a property critical for interactions in biological systems. This feature has led to its use in designing enzyme inhibitors, a hot topic in drug development forums. Recent studies have also explored its role in metal-organic frameworks (MOFs), addressing common search queries about advanced materials and their applications in catalysis.

The compound’s propanoic acid group further enhances its utility, enabling carboxylate-based derivatization—a process often discussed in organic synthesis communities. This flexibility allows researchers to tailor the molecule for specific applications, such as bioconjugation or prodrug design, areas frequently searched in biopharmaceutical contexts. Additionally, its logP value and solubility profile are often analyzed in ADMET studies, reflecting user interest in pharmacokinetic optimization.

In agrochemical research, 3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoic acid has shown promise as a precursor for plant growth regulators, a trending topic amid global discussions on food security. Its potential to modulate phytohormone pathways aligns with searches for eco-friendly crop solutions. Furthermore, its stability under aqueous conditions makes it suitable for formulation science, another area of high online engagement.

Quality control of CAS No. 890625-93-1 is another focal point, with analytical techniques like HPLC and NMR frequently mentioned in user queries. The compound’s chromatographic purity and spectroscopic characterization are critical for reproducibility, a concern often raised in open-access research platforms. Suppliers emphasizing batch-to-batch consistency for this compound tend to rank higher in search results, underscoring the importance of SEO-optimized technical data.

In summary, 3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 890625-93-1) exemplifies the intersection of structural ingenuity and practical applicability. Its relevance to drug discovery, material science, and agriculture ensures continued interest, while its alignment with sustainability trends positions it as a compound of the future. As research evolves, this molecule is poised to remain a staple in high-impact chemistry discussions.